Cas no 867276-16-2 (2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-)

• Product Name: 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-
• CAS No: 867276-16-2
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.5020
• CID: 5460276
• PubChem ID: 2674600
• Update Time: 2025-05-17

2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-
• Z29528588
• 3-(4-methoxyphenyl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one

• Inchi： 1S/C22H24N2O4S/c1-28-21-10-7-20(8-11-21)9-12-22(25)23-14-16-24(17-15-23)29(26,27)18-13-19-5-3-2-4-6-19/h2-13,18H,14-17H2,1H3/b12-9+,18-13+
• InChI Key： LUQKJXVJMBRISG-HEMGCLFMSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])N(C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])=O)C([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 676
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3

Additional information on 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-

Introduction to 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl] and Its Applications in Modern Chemical Biology

The compound with the CAS no. 867276-16-2, identified as 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl], represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key functional groups, including a piperazine moiety, a sulfonyl group, and an aromatic ring system, which collectively contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of piperazine derivatives in the design of bioactive molecules. Piperazine scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. In particular, the presence of a sulfonyl group in the structure of this compound enhances its interactions with biological targets, thereby increasing its potential as an pharmacophore. This feature has been extensively explored in the development of drugs targeting neurological disorders, where precise modulation of neurotransmitter systems is crucial.

The aromatic ring system in 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl] further contributes to its pharmacological profile. The 4-methoxyphenyl moiety introduces a hydroxymethyl group that can engage in hydrogen bonding interactions, enhancing binding affinity to biological receptors. This structural feature has been leveraged in the design of molecules with enhanced solubility and bioavailability, critical factors for successful drug candidates. Moreover, the 2-phenylethenyl substituent adds another layer of complexity to the molecule, potentially influencing its metabolic stability and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that it may exhibit inhibitory activity against specific enzymes and receptors implicated in conditions such as cancer and inflammation. For instance, studies have suggested that derivatives of this compound may interfere with signaling pathways involved in tumor growth and progression. Additionally, its ability to modulate neurotransmitter activity makes it a promising candidate for the development of novel treatments for neurological disorders.

The synthesis and characterization of 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl] have been subjects of extensive investigation. Researchers have employed sophisticated synthetic methodologies to optimize the yield and purity of this compound. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like high-performance liquid chromatography (HPLC), have been crucial in achieving high-quality samples for further study. These efforts have not only improved the accessibility of the compound but also provided valuable insights into its structural elucidation and reactivity.

In vitro studies have begun to unravel the mechanistic basis of the biological activities attributed to this compound. Initial experiments suggest that it may exert its effects through multiple mechanisms, including direct interaction with target proteins and modulation of downstream signaling cascades. These findings are supported by computational modeling studies that predict favorable binding interactions between this compound and potential biological targets. Such simulations have been instrumental in guiding experimental design and optimizing lead compounds for further development.

The potential therapeutic applications of 2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl] extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in diagnostic applications, where it may serve as a probe for studying biological pathways or detecting specific biomarkers associated with disease states. Additionally, its unique structural features make it an attractive scaffold for developing novel materials with specialized functions, such as targeted drug delivery systems or bioimaging agents.

As our understanding of complex diseases continues to evolve, so does our appreciation for multifunctional molecules like this one. The integration of cutting-edge technologies such as genomics and proteomics has provided new insights into how these compounds can be tailored to address specific disease mechanisms. By leveraging these advancements, researchers are poised to develop more effective treatments that combine multiple therapeutic strategies into single compounds.

In conclusion,2-Propen-1-one, 3-(4-methoxyphenyl)-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl] represents a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable asset for ongoing research efforts aimed at developing innovative treatments for complex diseases. As our knowledge base expands and new technologies emerge,CAS no. 867276-16-2 will continue to play a pivotal role in advancing our understanding of disease mechanisms and accelerating the discovery of novel therapeutics.